N-cyclohexyl-2-(2-((2-((3-methoxyphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide

• IUPAC Name: N-cyclohexyl-2-[2-[2-(3-methoxyanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C20H25N3O3S2/c1-26-17-9-5-8-15(10-17)22-19(25)13-28-20-23-16(12-27-20)11-18(24)21-14-6-3-2-4-7-14/h5,8-10,12,14H,2-4,6-7,11,13H2,1H3,(H,21,24)(H,22,25)
• InChI Key: SJZUBNXMEZTGED-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CSC2=NC(=CS2)CC(=O)NC3CCCCC3
• Molecular Formula: C20H25N3O3S2
• Molecular Weight: 419.6 g/mol

Description

N-cyclohexyl-2-(2-((2-((3-methoxyphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide is a useful research compound. Its molecular formula is C20H25N3O3S2 and its molecular weight is 419.56. The purity is usually 95%.
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Scientific Research Applications

Crystal Structures and Synthesis Methods

• The study on crystal structures of two (oxothiazolidin-2-ylidene)acetamides by Galushchinskiy et al. (2017) compares structures related to the compound of interest, highlighting the importance of such compounds in understanding molecular arrangements and interactions in solid forms (Galushchinskiy, Slepukhin, & Obydennov, 2017).

Antimicrobial and Antitumor Activities

• Research by Ali et al. (2010) explored the synthesis and antimicrobial activity of thiazole, bisthiazole, pyridone, and bispyridone derivatives. These compounds were tested against bacteria and fungi, indicating the potential of structurally similar compounds in developing new antimicrobial agents (Ali, Helal, Mohamed, Ahmed A. M. Ali, & Ammar, 2010).

• Shams et al. (2010) investigated the synthesis and antitumor evaluation of heterocyclic compounds derived from 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide. This study highlights the role of such compounds in developing new cancer treatments through their antiproliferative activity against various human cancer cell lines (Shams, Mohareb, Helal, & Mahmoud, 2010).

Optoelectronic Properties

• A study on the optoelectronic properties of thiazole-based polythiophenes by Camurlu and Guven (2015) discusses the synthesis and characterization of monomers incorporating thiazole units. This research is relevant for understanding the electronic and optical applications of compounds with thiazole components, which could extend to similar structures (Camurlu & Guven, 2015).